Cas no 333351-42-1 (8-benzoyl-3-{4-(E)-2-phenyldiazen-1-ylphenyl}-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione)

• Product Name: 8-benzoyl-3-{4-(E)-2-phenyldiazen-1-ylphenyl}-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione
• CAS No: 333351-42-1
• Molecular Formula: C₃₁H₁₉N₃O₃
• Molecular Weight: 481.500867128372
• CID: 6529895
• PubChem ID: 3118803

8-benzoyl-3-{4-(E)-2-phenyldiazen-1-ylphenyl}-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione Properties

Names and Identifiers

• 8-benzoyl-3-{4-(E)-2-phenyldiazen-1-ylphenyl}-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione
• (E)-6-benzoyl-2-(4-(phenyldiazenyl)phenyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione
• AKOS002375913
• F1113-0350
• 1H-Benz[de]isoquinoline-1,3(2H)-dione, 6-benzoyl-2-[4-(2-phenyldiazenyl)phenyl]-
• DTXSID501041173
• 6-benzoyl-2-(4-phenyldiazenylphenyl)benzo[de]isoquinoline-1,3-dione
• 333351-42-1
• 8-benzoyl-3-{4-[(E)-2-phenyldiazen-1-yl]phenyl}-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaene-2,4-dione

• InChIKey： YRESENKXMTVXGM-ULIFNZDWSA-N
• Inchi： 1S/C31H19N3O3/c35-29(20-8-3-1-4-9-20)25-18-19-27-28-24(25)12-7-13-26(28)30(36)34(31(27)37)23-16-14-22(15-17-23)33-32-21-10-5-2-6-11-21/h1-19H/b33-32+
• SMILES： O=C1C2C=CC(C(C3C=CC=CC=3)=O)=C3C=CC=C(C(N1C1C=CC(=CC=1)/N=N/C1C=CC=CC=1)=O)C3=2

Computed Properties

• Exact Mass: 481.14264148g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 5
• Monoisotopic Mass: 481.14264148g/mol
• Heavy Atom Count: 37
• Complexity: 882
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.8
• Topological Polar Surface Area: 79.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones